Cas no 650594-14-2 (2,4,6-Cycloheptatrien-1-one, 2-hydroxy-7-methyl-4-(1-methylethyl)-)

• Product Name: 2,4,6-Cycloheptatrien-1-one, 2-hydroxy-7-methyl-4-(1-methylethyl)-
• CAS No: 650594-14-2
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 409141
• PubChem ID: 10035169
• Update Time: 2025-04-19

2,4,6-Cycloheptatrien-1-one, 2-hydroxy-7-methyl-4-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 2,4,6-Cycloheptatrien-1-one, 2-hydroxy-7-methyl-4-(1-methylethyl)-
• 2-hydroxy-3-methyl-6-propan-2-ylcyclohepta-2,4,6-trien-1-one
• DTXSID20434464
• SCHEMBL6214362
• SCHEMBL18136096
• 650594-14-2

• Inchi： 1S/C11H14O2/c1-7(2)9-5-4-8(3)11(13)10(12)6-9/h4-7H,1-3H3,(H,12,13)
• InChI Key： ZJMXZLIUKVCMEA-UHFFFAOYSA-N
• SMILES： OC1C(C=C(C=CC=1C)C(C)C)=O

Computed Properties

• Exact Mass: 178.09942
• Monoisotopic Mass: 178.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbon derivatives Tropones Tropolones